Cas no 81135-35-5 (L-Leucine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-alanyl]-N-methyl-)

• Product Name: L-Leucine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-alanyl]-N-methyl-
• CAS No: 81135-35-5
• MF: C₁₅H₂₈N₂O₅
• MW: 316.393224716187
• CID: 704473
• PubChem ID: 13254981
• Update Time: 2025-04-19

L-Leucine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-alanyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-alanyl]-N-methyl-
• (2S)-4-methyl-2-[methyl-[(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]pentanoic acid
• JFYGGQAKFLOHSF-MNOVXSKESA-N
• N-(tert-Butoxycarbonyl)-D-alanyl-N-methyl-L-leucine
• DTXSID20532212
• BOC-(D)-Ala-MeLeu-OH
• 81135-35-5

• Inchi： 1S/C15H28N2O5/c1-9(2)8-11(13(19)20)17(7)12(18)10(3)16-14(21)22-15(4,5)6/h9-11H,8H2,1-7H3,(H,16,21)(H,19,20)/t10-,11+/m1/s1
• InChI Key： JFYGGQAKFLOHSF-MNOVXSKESA-N
• SMILES： O(C(N[C@H](C)C(N(C)[C@H](C(=O)O)CC(C)C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 316.19982200g/mol
• Monoisotopic Mass: 316.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9Ų